Cas no 139193-14-9 (Thieno[2,3-b]pyridine-2-carboxylic acid,3-amino-4-(4-fluorophenyl)-6-methyl-, methyl ester)
139193-14-9 structure
Product Name:Thieno[2,3-b]pyridine-2-carboxylic acid,3-amino-4-(4-fluorophenyl)-6-methyl-, methyl ester
CAS No:139193-14-9
MF:C16H13FN2O2S
MW:316.350025892258
CID:1273949
Update Time:2024-08-04
Thieno[2,3-b]pyridine-2-carboxylic acid,3-amino-4-(4-fluorophenyl)-6-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Thieno[2,3-b]pyridine-2-carboxylic acid,3-amino-4-(4-fluorophenyl)-6-methyl-, methyl ester
- Thieno[2,3-b]pyridine-2-carboxylic acid, 3-amino-4-(4-fluorophenyl)-6-methyl-, methyl ester
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- Inchi: 1S/C16H13FN2O2S/c1-8-7-11(9-3-5-10(17)6-4-9)12-13(18)14(16(20)21-2)22-15(12)19-8/h3-7H,18H2,1-2H3
- InChI Key: ITCSIKRUSRLIDO-UHFFFAOYSA-N
- SMILES: C12SC(C(OC)=O)=C(N)C1=C(C1=CC=C(F)C=C1)C=C(C)N=2
Computed Properties
- Exact Mass: 316.06829
Experimental Properties
- Density: 1.362±0.06 g/cm3(Predicted)
- Boiling Point: 486.2±45.0 °C(Predicted)
- PSA: 65.21
- pka: 5.49±0.40(Predicted)
Thieno[2,3-b]pyridine-2-carboxylic acid,3-amino-4-(4-fluorophenyl)-6-methyl-, methyl ester Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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